Cas no 13005-85-1 (4(3H)-Pteridinone,2-(dimethylamino)-)

• Product Name: 4(3H)-Pteridinone,2-(dimethylamino)-
• CAS No: 13005-85-1
• MF: C₈H₉N₅O
• MW: 191.189960241318
• CID: 149777
• PubChem ID: 135443570
• Update Time: 2025-04-19

4(3H)-Pteridinone,2-(dimethylamino)- Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Pteridinone,2-(dimethylamino)-
• 2-(dimethylamino)-4(3H)-pteridinone
• 2-dimethylamino-3H-pteridin-4-one
• 2-dimethylamino-4(3H)-oxopteridine
• 2-Dimethylamino-4-oxo-3,4-dihydro-pteridin
• AC1L6TGT
• N,N-dimethyl-pterin
• N,N-Dimethylpterin
• N2,N2-Dimethylpterin
• NSC170925
• NSC-170925
• 13005-85-1
• DTXSID10305497
• SCHEMBL11177056
• dimethylpterin

• Inchi： 1S/C8H9N5O/c1-13(2)8-11-6-5(7(14)12-8)9-3-4-10-6/h3-4H,1-2H3,(H,10,11,12,14)
• InChI Key： AUAHIQMUUCDLNZ-UHFFFAOYSA-N
• SMILES： O=C1C2C(=NC=CN=2)N=C(N1)N(C)C

Computed Properties

• Exact Mass: 191.08087
• Monoisotopic Mass: 191.08071
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.5
• XLogP3: -0.8

Experimental Properties

• Density: 1.47
• Boiling Point: 361.7°C at 760 mmHg
• Flash Point: 172.5°C
• Refractive Index: 1.716
• PSA: 70.48